Cas no 55855-42-0 (N‐Nitrosonortriptyline)

• Product Name: N‐Nitrosonortriptyline
• CAS No: 55855-42-0
• MF: C₁₉H₂₀N₂O
• MW: 292.374904632568
• CID: 5228713
• PubChem ID: 165459181
• Update Time: 2026-03-07

N‐Nitrosonortriptyline Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-N-nitroso-
• N Nitroso Nortriptyline Hydrochloride
• 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-N-nitroso-1-propanamine
• 5FA67KYT5N
• N-Nitrosonortriptyline
• 55855-42-0
• methyl(nitroso)(3-{tricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene}propyl)amine
• N-nitroso-nortriptyline
• EN300-37081954
• N-nitroso-desmethyl-amitriptyline
• N?Nitrosonortriptyline
• N‐Nitrosonortriptyline

• Inchi： 1S/C19H20N2O/c1-21(20-22)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-11H,6,12-14H2,1H3
• InChI Key： HLXHGLYSNYJYEU-UHFFFAOYSA-N
• SMILES： C(N(C)N=O)C/C=C1/C2=CC=CC=C2CCC2=CC=CC=C2/1

Computed Properties

• Exact Mass: 292.157563266g/mol
• Monoisotopic Mass: 292.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.7Ų

Additional information on N‐Nitrosonortriptyline

Comprehensive Overview of N‐Nitrosonortriptyline (CAS No. 55855-42-0): Properties, Applications, and Research Insights

N‐Nitrosonortriptyline (CAS No. 55855-42-0) is a chemically significant compound belonging to the class of nitrosamine derivatives. Its structural uniqueness, characterized by the presence of a nitroso group attached to a nortriptyline backbone, has garnered attention in pharmaceutical and biochemical research. This article delves into its molecular properties, synthesis pathways, and potential applications while addressing trending topics such as nitrosamine impurities in pharmaceuticals and analytical detection methods—key concerns in modern drug safety protocols.

The compound’s IUPAC name, 4-(3-Nitroso-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine, reflects its complex polycyclic framework. Researchers often explore its metabolic stability and reactivity under physiological conditions, particularly in the context of drug metabolite studies. Recent advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled precise quantification of trace-level nitrosamines, aligning with regulatory guidelines like the ICH M7(R1) framework for mutagenic impurities.

In the realm of organic synthesis, N‐Nitrosonortriptyline serves as a model compound for investigating nitrosation kinetics and amine functionalization. Its formation mechanisms are frequently compared to those of other nitrosamine contaminants, such as NDMA (N-Nitrosodimethylamine), a hot topic due to its detection in certain medications. Studies emphasize optimizing green chemistry approaches to minimize unintended nitrosamine generation during manufacturing—a priority for industries aiming to meet EPA and FDA sustainability benchmarks.

From a toxicological perspective, the compound’s structure-activity relationship (SAR) is scrutinized to assess potential risks. Computational tools like QSAR modeling and molecular docking simulations help predict its interactions with biological targets, addressing user queries such as "How do nitrosamines affect human health?" and "What are safe exposure limits for nitrosamine derivatives?". These analyses are critical for risk assessment in pharmaceutical development.

Emerging applications of CAS No. 55855-42-0 include its role as a reference standard in analytical method validation, ensuring accuracy in detecting nitrosamine impurities. Laboratories worldwide rely on certified reference materials (CRMs) to comply with stringent regulations, a practice underscored by recent FDA warnings about nitrosamine contamination in generic drugs. This aligns with the growing demand for quality control solutions in the supply chain.

Environmental scientists also examine the compound’s persistence and degradation pathways in water systems, linking to broader discussions on emerging contaminants and wastewater treatment technologies. Public interest in "Are nitrosamines found in drinking water?" highlights the need for interdisciplinary research bridging chemistry and environmental health.

In summary, N‐Nitrosonortriptyline exemplifies the intersection of synthetic chemistry, regulatory science, and public health. Its study not only advances nitrosamine mitigation strategies but also contributes to safer drug design paradigms. Future research may explore its photochemical behavior or utility in catalysis, further expanding its scientific footprint.